Cas no 1359312-69-8 (2-({6-(4-chlorophenyl)methyl-1-ethyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo4,3-dpyrimidin-5-yl}sulfanyl)-N-(2,3-dimethylphenyl)acetamide)

• Product Name: 2-({6-(4-chlorophenyl)methyl-1-ethyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo4,3-dpyrimidin-5-yl}sulfanyl)-N-(2,3-dimethylphenyl)acetamide
• CAS No: 1359312-69-8
• Molecular Formula: C₂₅H₂₆ClN₅O₂S
• Molecular Weight: 496.02424287796
• CID: 5844304
• PubChem ID: 53050393

2-({6-(4-chlorophenyl)methyl-1-ethyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo4,3-dpyrimidin-5-yl}sulfanyl)-N-(2,3-dimethylphenyl)acetamide Properties

Names and Identifiers

• 2-({6-(4-chlorophenyl)methyl-1-ethyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo4,3-dpyrimidin-5-yl}sulfanyl)-N-(2,3-dimethylphenyl)acetamide
• 1359312-69-8
• F6548-2624
• 2-({6-[(4-chlorophenyl)methyl]-1-ethyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(2,3-dimethylphenyl)acetamide
• AKOS021633990
• 2-[6-[(4-chlorophenyl)methyl]-1-ethyl-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-(2,3-dimethylphenyl)acetamide

• InChIKey： DUTJDIGGMCZUEZ-UHFFFAOYSA-N
• Inchi： 1S/C25H26ClN5O2S/c1-5-31-23-22(17(4)29-31)28-25(30(24(23)33)13-18-9-11-19(26)12-10-18)34-14-21(32)27-20-8-6-7-15(2)16(20)3/h6-12H,5,13-14H2,1-4H3,(H,27,32)
• SMILES： ClC1C=CC(=CC=1)CN1C(=NC2C(C)=NN(CC)C=2C1=O)SCC(NC1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 495.1495740g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 495.1495740g/mol
• Heavy Atom Count: 34
• Complexity: 774
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines